Cas no 1428350-99-5 (5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid)

• Product Name: 5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid
• CAS No: 1428350-99-5
• MF: C₂₀H₂₁N₃O₈
• MW: 431.396045446396
• CID: 6580161
• PubChem ID: 71784544
• Update Time: 2025-06-13

5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid
• 5-{1-[(3,5-DIMETHOXYPHENYL)METHYL]AZETIDIN-3-YL}-3-(FURAN-2-YL)-1,2,4-OXADIAZOLE; OXALIC ACID
• 1428350-99-5
• AKOS026686816
• 5-[1-[(3,5-dimethoxyphenyl)methyl]azetidin-3-yl]-3-(furan-2-yl)-1,2,4-oxadiazole;oxalic acid
• 5-(1-(3,5-dimethoxybenzyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole oxalate
• F6064-8534
• VU0531406-1

• Inchi： 1S/C18H19N3O4.C2H2O4/c1-22-14-6-12(7-15(8-14)23-2)9-21-10-13(11-21)18-19-17(20-25-18)16-4-3-5-24-16;3-1(4)2(5)6/h3-8,13H,9-11H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： GSZPHYZPYUWRHO-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3C=C(C=C(C=3)OC)OC)C2)=NC(C2=CC=CO2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 431.13286464g/mol
• Monoisotopic Mass: 431.13286464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid

Introduction to Compound with CAS No. 1428350-99-5 and Product Name: 5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid

The compound identified by the CAS number 1428350-99-5 and the product name 5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural composition of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is the 1,2,4-oxadiazole core, a heterocyclic scaffold known for its broad spectrum of biological activities. Oxadiazoles have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the furan-2-yl substituent further enhances the compound's potential by introducing additional electronic and steric effects that can influence its interactions with biological targets. This combination of structural elements makes the compound a promising candidate for further investigation in drug development.

The 3,5-dimethoxyphenylmethylazetidin-3-yl moiety is another critical component of this molecule. Azetidines are cyclic amines that have been explored for their utility in various therapeutic applications. The dimethoxyphenyl group adds a layer of complexity to the molecule, potentially influencing its solubility, bioavailability, and metabolic stability. These features are essential considerations in the development of new pharmaceutical agents, as they can significantly impact the compound's efficacy and safety profile.

Oxalic acid, listed as a co-component in the product name, plays a role in stabilizing or modifying the properties of the primary active ingredient. While oxalic acid itself is not typically used as a therapeutic agent due to its potential toxicity at high concentrations, it may serve as a crucial additive in pharmaceutical formulations to enhance stability or facilitate controlled release mechanisms. The inclusion of oxalic acid suggests that the product is designed for specific applications where such modifications are beneficial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. These tools have been instrumental in identifying potential binding interactions between the 5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-yl)-1,2,4-oxadiazole moiety and various biological targets. For instance, studies have shown that oxadiazole derivatives can interact with enzymes and receptors involved in cancer pathways, making them attractive candidates for oncology research.

In addition to its potential anticancer applications, this compound has shown promise in other therapeutic areas. Research has indicated that it may exhibit anti-inflammatory properties by modulating inflammatory pathways associated with conditions such as rheumatoid arthritis and inflammatory bowel disease. The furan-2-yl group has been particularly noted for its ability to enhance binding affinity to certain protein targets, which could improve the compound's efficacy as an inhibitor.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex heterocyclic framework efficiently. These methods not only streamline the synthesis process but also allow for greater flexibility in modifying the molecular structure to optimize biological activity.

The pharmacokinetic profile of this compound is another area of interest for researchers. Studies have begun to explore how different functional groups within the molecule influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for determining dosing regimens and predicting potential side effects. Preliminary data suggest that modifications to the 3,5-dimethoxyphenylmethylazetidin-3-yl group can significantly impact metabolic stability and bioavailability.

Future research directions may include exploring derivative compounds generated by modifying specific functional groups within this molecule. For example, replacing the furan-2-yl substituent with other heterocyclic moieties could reveal new biological activities or improve pharmacokinetic properties. Additionally, investigating how variations in stereochemistry affect activity could provide valuable insights into optimizing drug design.

The integration of machine learning algorithms into drug discovery processes has also shown promise for accelerating the identification of novel compounds with desired properties. By leveraging large datasets containing structural and activity information from existing drugs and experimental compounds like this one, 1428350-99-5 could be positioned at the forefront of innovative drug development strategies.

In conclusion, 5-{1-(3,5-dimethoxyphenyl)methylazetidin-3-yl}-3-(furan-2-y l)-1 ,2 ,4 -oxadiazole; oxalic acid represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents capable of addressing unmet medical needs.